[4-(3,5-dimethylphenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methoxyphenyl)methanone

• IUPAC Name: [4-(3,5-dimethylphenyl)-6-fluoro-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C24H20FNO4S/c1-15-10-16(2)12-19(11-15)26-14-23(24(27)17-4-7-20(30-3)8-5-17)31(28,29)22-9-6-18(25)13-21(22)26/h4-14H,1-3H3
• InChI Key: BFYIEEFXHHAUOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C=C(S(=O)(=O)C3=C2C=C(C=C3)F)C(=O)C4=CC=C(C=C4)OC)C
• Molecular Formula: C24H20FNO4S
• Molecular Weight: 437.5 g/mol
• CAS No.: 1114872-29-5

Description

[4-(3,5-dimethylphenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methoxyphenyl)methanone is a useful research compound. Its molecular formula is C24H20FNO4S and its molecular weight is 437.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antioxidant Properties

Research on compounds with similar structural features has focused on their synthesis and evaluation for antioxidant properties. For example, the study by Çetinkaya, Göçer, Menzek, and Gülçin (2012) synthesized derivatives of methanone and investigated their in vitro antioxidant activities through various assays. The compounds showed effective antioxidant power, suggesting potential applications in areas requiring oxidative stress mitigation or as antioxidants in pharmaceutical formulations (Çetinkaya et al., 2012).

Fluorescent Probes and Sensing Applications

Tanaka, Kumagai, Aoki, Deguchi, and Iwata (2001) described the development of benzoxazole and benzothiazole derivatives for use as fluorescent probes sensing pH and metal cations. These compounds' sensitivity to pH changes and selectivity towards metal cations indicate potential applications in chemical sensing, bioimaging, and environmental monitoring (Tanaka et al., 2001).

Environmental Applications

Zhou, Yang, Li, Yang, Yang, Yang, Tian, Zhang, and Tao (2018) developed tertiary amine-functionalized adsorption resins for the removal of benzophenone-4 from water, highlighting the environmental application of such compounds. This approach demonstrates the potential for using chemically modified derivatives in environmental remediation and purification technologies (Zhou et al., 2018).